Cas no 2137057-38-4 (1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-)

• Product Name: 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-
• CAS No: 2137057-38-4
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5263383
• Update Time: 2025-07-09

1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-

• Inchi： 1S/C8H15ClN2O/c9-4-3-8(12)11-5-1-2-7(10)6-11/h7H,1-6,10H2/t7-/m1/s1
• InChI Key： ZKLZNEGBFHRHLW-SSDOTTSWSA-N
• SMILES： C(N1CCC[C@@H](N)C1)(=O)CCCl

Additional information on 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-

1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-

The compound with CAS No. 2137057-38-4, commonly referred to as 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro-, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone backbone with a substituted piperidine ring and a chlorine atom. The (3R)-configuration of the amino group within the piperidine ring is a critical feature that influences its biological activity and selectivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and antidepressants. The piperidine ring is known for its ability to interact with various biological targets, such as GABA receptors and monoamine oxidase enzymes. This makes the compound a promising candidate for treating neurological disorders, including Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro- involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and enantiomeric purity, which are essential for pharmacological studies. The use of chiral catalysts has been particularly effective in controlling the stereochemistry of the molecule, ensuring the correct R configuration at the amino group.

In terms of applications, this compound has shown remarkable activity in preclinical models of neurodegenerative diseases. For instance, studies have demonstrated that it can enhance cognitive function in mice with Alzheimer's-like symptoms by modulating neurotransmitter systems. Additionally, its ability to inhibit monoamine oxidase enzymes suggests potential benefits for patients with depression and anxiety disorders.

The structural versatility of 1-Propanone, 1-[(3R)-3-amino-1-piperidinyl]-3-chloro- also makes it a valuable tool in medicinal chemistry for designing new drug candidates. By modifying the substituents on the piperidine ring or altering the propanone backbone, researchers can explore a wide range of biological activities and therapeutic applications.

In conclusion, CAS No. 2137057-38-4 represents a cutting-edge molecule with immense potential in drug development. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions it as a key player in addressing some of the most challenging diseases of our time.